Cas no 153549-05-4 (Bengazole Z)
Bengazole Z structure
Product Name:Bengazole Z
CAS No:153549-05-4
MF:C13H18N2O6
MW:298.291823863983
CID:2035239
PubChem ID:487134
Update Time:2025-04-21
Bengazole Z Chemical and Physical Properties
Names and Identifiers
-
- Bengazole Z
- (1R,3S,4R,5S)-1-(2-(1,3-oxazol-5-ylmethyl)-1,3-oxazol-4-yl)hexane-1,3,4,5-tetrol
- (1R,3S,4R,5S)-1-[2-(oxazol-5-ylmethyl)oxazol-4-yl]hexane-1,3,4,5-tetrol
- CHEMBL523456
- NSC-716231
- NSC716231
- (1R,3S,4R,5S)-1-[2-(1,3-oxazol-5-ylmethyl)-1,3-oxazol-4-yl]hexane-1,3,4,5-tetrol
- 153549-05-4
- (3S,5S,1R,4R)-1-[2-(1,3-Oxazol-5-ylmethyl)(1,3-oxazol-4-yl)]hexane-1,3,4,5-tetraol
-
- Inchi: 1S/C13H18N2O6/c1-7(16)13(19)11(18)3-10(17)9-5-20-12(15-9)2-8-4-14-6-21-8/h4-7,10-11,13,16-19H,2-3H2,1H3
- InChI Key: YRTRIOYYQNZBGH-UHFFFAOYSA-N
- SMILES: CC(C(C(CC(C1N=C(CC2OC=NC=2)OC=1)O)O)O)O
Computed Properties
- Exact Mass: 298.11648630Da
- Monoisotopic Mass: 298.11648630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.162
- Topological Polar Surface Area: 133Ų
Bengazole Z Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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